Cas no 556062-54-5 (spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran])

• Product Name: spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran]
• CAS No: 556062-54-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD23106088
• CID: 1113881
• PubChem ID: 72208259
• Update Time: 2025-07-10

spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] Chemical and Physical Properties

Names and Identifiers

• dihydro-Spiro[8-azabicyclo[3.2.1]octane-3,2'(3'H)-furan]
• Dihydro-spiro[8-azabicyclo-[3.2.1]octane-3,2'(3'H)-furan]
• spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran]
• dihydro-3'H-8-azaspiro[bicyclo[3.2.1]octane-3,2'-furan]
• spiro[8-azabicyclo[3.2.1]octane-3,2 inverted exclamation mark -tetrahydrofuran]
• P13602
• SY322487
• SB20850
• CS-0046452
• Spiro[8-azabicyclo[3.2.1]octane-3,2'(3'H)-furan], dihydro-
• PS-17408
• spiro[8-azabicyclo[3.2.1]octane-3,2'-oxolane]
• 556062-54-5
• PB39066

• MDL： MFCD23106088
• Inchi： 1S/C10H17NO/c1-4-10(12-5-1)6-8-2-3-9(7-10)11-8/h8-9,11H,1-7H2
• InChI Key： NXUJOZPJMSUGDY-UHFFFAOYSA-N
• SMILES： O1CCCC21CC1CCC(C2)N1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran]

Research Briefing on Spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] (CAS: 556062-54-5): Recent Advances and Applications

The compound spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] (CAS: 556062-54-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] as a scaffold for designing novel bioactive molecules. Its spirocyclic structure, combining an azabicyclo[3.2.1]octane core with a tetrahydrofuran ring, offers a rigid three-dimensional framework that can interact with diverse biological targets. Researchers have explored its potential in modulating central nervous system (CNS) receptors, particularly those involved in neurodegenerative disorders and psychiatric conditions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a sigma-1 receptor agonist, showing promising results in preclinical models of neuropathic pain. The research team utilized molecular docking simulations to elucidate the binding interactions between spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] derivatives and the sigma-1 receptor, revealing key structural determinants for activity optimization.

In the realm of synthetic chemistry, significant progress has been made in developing more efficient routes to access spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] and its analogs. A recent breakthrough published in Organic Letters (2024) described a catalytic asymmetric synthesis approach that achieves high enantioselectivity (up to 99% ee) using a novel chiral phosphoric acid catalyst. This advancement addresses previous challenges in obtaining enantiomerically pure forms of the compound, which is crucial for pharmacological applications.

Pharmacokinetic studies of spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] derivatives have revealed favorable drug-like properties, including good blood-brain barrier penetration and metabolic stability. Structure-activity relationship (SAR) investigations have identified specific modifications that enhance target selectivity while minimizing off-target effects. These findings are particularly relevant for developing next-generation therapeutics for CNS disorders with improved safety profiles.

Emerging applications of this compound scaffold extend beyond CNS targets. Recent patent filings indicate exploration of spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] derivatives as potential anticancer agents, with preliminary data showing selective activity against certain kinase isoforms. Additionally, its utility as a building block for designing proteolysis targeting chimeras (PROTACs) is being investigated, leveraging its three-dimensional structure to facilitate protein-protein interactions in targeted protein degradation strategies.

The compound's unique structural features also make it a valuable tool in chemical biology research. Recent work has employed spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran]-based probes to study protein conformational changes and allosteric modulation mechanisms. These applications highlight the compound's versatility as both a therapeutic lead and a research tool in understanding complex biological processes.

In conclusion, spiro[8-azabicyclo[3.2.1]octane-3,2'-tetrahydrofuran] (CAS: 556062-54-5) represents a promising scaffold with diverse applications in medicinal chemistry and drug discovery. Recent advances in its synthesis, biological evaluation, and structural optimization have expanded its potential utility across multiple therapeutic areas. Continued research into this compound class is expected to yield novel drug candidates and deepen our understanding of structure-activity relationships in complex heterocyclic systems.